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Compound of Interest

2-(2-methyl-1H-imidazol-1-
Compound Name:
yl)aniline

Cat. No.: B1355314

An in-depth analysis of the molecular characteristics of 2-(2-methyl-1H-imidazol-1-yl)aniline
reveals a compound with significant applications in pharmaceutical synthesis. This technical
guide outlines its fundamental molecular properties.

Molecular Properties

The core quantitative data for 2-(2-methyl-1H-imidazol-1-yl)aniline is summarized in the table
below. This information is crucial for stoichiometric calculations in synthetic chemistry and for
the characterization of the compound.

Property Value

Molecular Formula C1oH11Ns

Molecular Weight 173.21 g/mol [1][2][3][4]
Appearance Yellow crystalline powder[2]

Logical Relationship of Molecular Properties

The following diagram illustrates the fundamental relationship between the compound and its
key molecular identifiers.
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Molecular properties of 2-(2-methyl-1H-imidazol-1-yl)aniline.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2-(2-methyl-1H-imidazol-1-
yl)aniline are typically found in peer-reviewed scientific literature or patents. A comprehensive
search of chemical databases would be required to identify specific synthetic routes or
analytical methods. These protocols would likely include details on starting materials, reaction
conditions (temperature, pressure, catalysts), purification techniques (such as chromatography
or recrystallization), and analytical characterization methods (like NMR, IR, and mass
spectrometry) to confirm the structure and purity of the compound.

Due to the proprietary nature of many applications, particularly in drug development, specific
experimental workflows are often not publicly available.

Signaling Pathways

Information regarding the interaction of 2-(2-methyl-1H-imidazol-1-yl)aniline with specific
biological signaling pathways is not readily available from its basic molecular profile. Such
information would be elucidated through extensive biological and pharmacological research,
including in vitro and in vivo studies, to determine its mechanism of action, potential therapeutic
targets, and overall pharmacological profile. This compound is noted to be utilized in the
synthesis of pharmaceuticals targeting central nervous system disorders, suggesting that its
derivatives may interact with various neurotransmitter systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1355314?utm_src=pdf-body-img
https://www.benchchem.com/product/b1355314?utm_src=pdf-body
https://www.benchchem.com/product/b1355314?utm_src=pdf-body
https://www.benchchem.com/product/b1355314?utm_src=pdf-body
https://www.benchchem.com/product/b1355314?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/imidazole-derivatives/41397--2-2-methyl-1h-imidazol-1-ylaniline.html
https://www.benchchem.com/product/b1355314?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 2-(2-Methyl-1H-imidazol-1-yl)aniline [myskinrecipes.com]

e 2. 3-(2-Methyl-1H-imidazol-1-yl)aniline | CymitQuimica [cymitquimica.com]
e 3. cenmed.com [cenmed.com]

e 4. cenmed.com [cenmed.com]

« To cite this document: BenchChem. ['2-(2-methyl-1H-imidazol-1-yl)aniline" molecular
structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355314#2-2-methyl-1h-imidazol-1-yl-aniline-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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